Cas no 2549045-88-5 (2-4-(1,1-dioxo-1,2-benzothiazol-3-yl)-1,4-diazepan-1-ylpyrimidine-4-carbonitrile)

• Product Name: 2-4-(1,1-dioxo-1,2-benzothiazol-3-yl)-1,4-diazepan-1-ylpyrimidine-4-carbonitrile
• CAS No: 2549045-88-5
• MF: C₁₇H₁₆N₆O₂S
• MW: 368.412940979004
• CID: 5314954
• PubChem ID: 154828774
• Update Time: 2025-10-28

2-4-(1,1-dioxo-1,2-benzothiazol-3-yl)-1,4-diazepan-1-ylpyrimidine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[4-(1,1-Dioxido-1,2-benzisothiazol-3-yl)hexahydro-1H-1,4-diazepin-1-yl]-4-pyrimidinecarbonitrile
• 2-[4-(1,1-dioxo-1??,2-benzothiazol-3-yl)-1,4-diazepan-1-yl]pyrimidine-4-carbonitrile
• 2-[4-(1,1-dioxo-1lambda,2-benzothiazol-3-yl)-1,4-diazepan-1-yl]pyrimidine-4-carbonitrile
• F6795-0950
• AKOS040731371
• 2549045-88-5
• 2-4-(1,1-dioxo-1,2-benzothiazol-3-yl)-1,4-diazepan-1-ylpyrimidine-4-carbonitrile

• Inchi： 1S/C17H16N6O2S/c18-12-13-6-7-19-17(20-13)23-9-3-8-22(10-11-23)16-14-4-1-2-5-15(14)26(24,25)21-16/h1-2,4-7H,3,8-11H2
• InChI Key： ZDTKUWUZVYAIRW-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(=N1)N1CCN(C2N=CC=C(C#N)N=2)CCC1)(=O)=O

Computed Properties

• Exact Mass: 368.10554495g/mol
• Monoisotopic Mass: 368.10554495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 650.7±65.0 °C(Predicted)
• pka: 1.42±0.40(Predicted)

Additional information on 2-4-(1,1-dioxo-1,2-benzothiazol-3-yl)-1,4-diazepan-1-ylpyrimidine-4-carbonitrile

Introduction to Compound with CAS No. 2549045-88-5 and Product Name: 2-4-(1,1-dioxo-1,2-benzothiazol-3-yl)-1,4-diazepan-1-ylpyrimidine-4-carbonitrile

The compound with the CAS number 2549045-88-5 and the product name 2-4-(1,1-dioxo-1,2-benzothiazol-3-yl)-1,4-diazepan-1-ylpyrimidine-4-carbonitrile represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities. The structural framework of this molecule incorporates multiple pharmacophoric elements, including a benzothiazole core, a diazepane ring system, and a pyrimidine moiety, which collectively contribute to its unique chemical and biological properties.

Recent research in medicinal chemistry has highlighted the importance of designing molecules with multiple functional groups that can interact with biological targets in a synergistic manner. The benzothiazole moiety is particularly noteworthy, as it is a well-known scaffold in drug discovery, exhibiting a wide range of biological activities such as antimicrobial, anti-inflammatory, and anticancer properties. The presence of the 1,1-dioxo group further enhances the electrophilic nature of the benzothiazole ring, making it more susceptible to nucleophilic attack by biological targets. This feature is particularly relevant in the context of enzyme inhibition and receptor binding studies.

The diazepane ring system is another critical component of this compound. Diazepanes are known for their structural similarity to benzodiazepines but with a reduced risk of abuse and dependence. They have been investigated for their potential in treating neurological disorders, including anxiety and epilepsy. The integration of the diazepane moiety into the benzothiazole-pyrimidine hybrid structure suggests that this compound may exhibit both central nervous system (CNS) effects and additional pharmacological activities derived from the other functional groups.

The pyrimidine moiety at the 4-position of the molecule introduces another layer of complexity. Pyrimidines are fundamental components of nucleic acids and have been widely used in the development of antiviral and anticancer agents. The carbonitrile group at the 4-position of the pyrimidine ring further enhances the molecule's reactivity and potential for biological interaction. This group can participate in hydrogen bonding and π-stacking interactions with biological targets, which may be crucial for achieving high affinity and selectivity.

One of the most exciting aspects of this compound is its potential as an inhibitor of key enzymes involved in cancer progression. Recent studies have demonstrated that molecules containing both benzothiazole and pyrimidine moieties can effectively target enzymes such as kinases and phosphodiesterases. The 1,1-dioxo group on the benzothiazole ring can act as a Michael acceptor, facilitating nucleophilic addition reactions with cysteine residues in target proteins. This mechanism has been exploited in the development of small-molecule inhibitors that disrupt critical signaling pathways in cancer cells.

In addition to its potential as an anti-cancer agent, this compound may also have applications in treating inflammatory diseases. The benzothiazole core is known to exhibit anti-inflammatory properties by inhibiting key pro-inflammatory cytokines such as TNF-α and IL-6. The diazepane ring system may further contribute to anti-inflammatory effects by modulating neurotransmitter release and receptor activity. These combined properties make this compound a promising candidate for further investigation in preclinical models of inflammation.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The key step involves the coupling of a benzothiazole derivative with a diazepane intermediate under controlled conditions. This reaction typically requires a catalytic system that promotes efficient formation of the desired carbon-nitrogen bond without generating unwanted byproducts. Recent advances in transition metal catalysis have provided new tools for facilitating such reactions under milder conditions, which could improve scalability and reduce costs.

Once synthesized, the compound undergoes rigorous characterization using spectroscopic techniques such as NMR spectroscopy (¹H and ¹³C), mass spectrometry (LC-MS), and X-ray crystallography if possible. These techniques provide detailed information about the molecular structure, purity, and conformational preferences of the compound. Biological activity is then assessed using in vitro assays designed to measure interactions with specific enzymes or receptors relevant to its intended therapeutic use.

One particularly interesting aspect of this compound is its solubility profile. The presence of multiple heterocyclic rings makes it hydrophobic by nature, which can pose challenges for drug delivery systems designed for oral or intravenous administration. To address this issue, researchers may explore strategies such as prodrug formulations or co-administration with solubilizing agents that enhance bioavailability without compromising efficacy.

The potential applications of this compound extend beyond oncology and inflammation into other areas such as neurology and infectious diseases. For instance, preliminary studies suggest that it may interact with neurotransmitter receptors such as GABA receptors due to its structural similarity to known CNS-active compounds like benzodiazepines but with improved pharmacokinetic properties due to modifications elsewhere in its structure.

In conclusion,2-4-(1,1-dioxo-1,2-benzothiazol-3-yl)-1,,4-diazepan-1,,ylpyrimidine,,4-carbonitrile (CAS No. 2549045-88) represents an innovative approach to drug design by combining multiple pharmacophoric elements into a single molecular entity capable o exhibiting diverse biological activities across multiple therapeutic areas including oncology,inflammation,and neurology among others Its unique structural features make it an exciting candidate for further research aimed at developing novel therapeutics targeting challenging diseases